Cas no 350990-39-5 (Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate
• CAS No: 350990-39-5
• MF: C₁₇H₂₁NO₂S
• MW: 303.419143438339
• MDL: MFCD01922049
• CID: 3087988
• PubChem ID: 874616
• Update Time: 2025-08-05

Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-4-(4-tert-butyl-phenyl)-5-methyl-thiophene -3-carboxylic acid methy l ester
• BBL016334
• MFCD01922049
• AK-968/13779373
• SR-01000228526
• 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylic acid methyl ester
• H21687
• SR-01000228526-1
• methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate
• 2-Amino-4-(4-tert-butyl-phenyl)-5-methyl-thiophene -3-carboxylic acid methyl ester
• 350990-39-5
• CBMicro_030662
• Oprea1_762976
• STK400493
• CS-0314869
• AKOS003267950
• Methyl 2-amino-4-(4-(tert-butyl)phenyl)-5-methylthiophene-3-carboxylate
• METHYL 2-AMINO-4-[4-(TERT-BUTYL)PHENYL]-5-METHYL-3-THIOPHENECARBOXYLATE
• methyl 2-amino-4-(4-tert-butylphenyl)-5-methyl-3-thiophenecarboxylate
• 2-amino-4-(4-tert-butyl-phenyl)-5-methyl-thiophene-3-carboxylic acid methyl ester
• BIM-0030689.P001
• Methyl2-amino-4-(4-(tert-butyl)phenyl)-5-methylthiophene-3-carboxylate
• VS-05275
• ALBB-001769
• Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate

• MDL： MFCD01922049
• Inchi： 1S/C17H21NO2S/c1-10-13(14(15(18)21-10)16(19)20-5)11-6-8-12(9-7-11)17(2,3)4/h6-9H,18H2,1-5H3
• InChI Key： BSORCOPBZGKVFB-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(=C1C)C1C=CC(=CC=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 303.12930009Da
• Monoisotopic Mass: 303.12930009Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 80.6Ų

Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate

Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate: A Comprehensive Overview

Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate, also known by its CAS number 350990-39-5, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its thiophene ring system, which serves as a versatile platform for functionalization and modification. The presence of the methyl group, amino group, and tert-butylphenyl substituent introduces intriguing electronic and steric properties, making it a valuable molecule for research and application.

The synthesis of Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate involves a series of carefully designed organic reactions. Researchers have employed various strategies, including coupling reactions, oxidation, and substitution processes, to achieve the desired product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and further studies.

One of the most notable applications of this compound lies in its potential as a precursor for advanced materials. The thiophene moiety is known for its ability to form conjugated systems, which are essential in the development of organic semiconductors and light-emitting diodes (LEDs). By incorporating the tert-butylphenyl group, the compound exhibits enhanced stability and electronic conductivity, making it a promising candidate for next-generation electronic devices.

In addition to its electronic applications, Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate has shown potential in the field of drug discovery. The amino group and methyl substituent provide sites for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent studies have explored its role as a scaffold for designing anti-inflammatory and anticancer agents, demonstrating its versatility in medicinal chemistry.

The structural complexity of this compound also makes it an excellent model system for studying reaction mechanisms and stereochemical outcomes. Researchers have utilized computational methods to predict its reactivity under various conditions, providing valuable insights into its behavior in different chemical environments. These studies have not only deepened our understanding of the compound but also paved the way for innovative synthetic approaches.

From an environmental perspective, the synthesis and application of Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate are being evaluated for their sustainability. Efforts are underway to develop greener synthesis routes that minimize waste and reduce energy consumption. Such initiatives align with the growing demand for eco-friendly chemical processes in the modern era.

In conclusion, Methyl 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxylate stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.